Cas no 1339479-75-2 (2-(chloromethyl)-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole)

• Product Name: 2-(chloromethyl)-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• CAS No: 1339479-75-2
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 6097318
• PubChem ID: 62924318
• Update Time: 2024-01-15

2-(chloromethyl)-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• Benzothiazole, 2-(chloromethyl)-4,5,6,7-tetrahydro-6-methyl-
• AKOS012221421
• 1339479-75-2
• EN300-1706838

• Inchi： 1S/C9H12ClNS/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h6H,2-5H2,1H3
• InChI Key： OHAJQSCUIVYWBH-UHFFFAOYSA-N
• SMILES： S1C2CC(C)CCC=2N=C1CCl

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 289.0±28.0 °C(Predicted)
• pka: 2.99±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles